Cas no 946227-55-0 (N-4-(6-methyl-1,3-benzothiazol-2-yl)phenyl-3-(propane-2-sulfonyl)benzamide)

• Product Name: N-4-(6-methyl-1,3-benzothiazol-2-yl)phenyl-3-(propane-2-sulfonyl)benzamide
• CAS No: 946227-55-0
• MF: C₂₄H₂₂N₂O₃S₂
• MW: 450.573083400726
• CID: 5505027
• PubChem ID: 26844623
• Update Time: 2025-06-09

N-4-(6-methyl-1,3-benzothiazol-2-yl)phenyl-3-(propane-2-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• AKOS002070338
• 3-(isopropylsulfonyl)-N-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]benzamide
• F2831-0018
• 946227-55-0
• N-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]-3-propan-2-ylsulfonylbenzamide
• N-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]-3-(propane-2-sulfonyl)benzamide
• 3-(isopropylsulfonyl)-N-(4-(6-methylbenzo[d]thiazol-2-yl)phenyl)benzamide
• N-4-(6-methyl-1,3-benzothiazol-2-yl)phenyl-3-(propane-2-sulfonyl)benzamide

• Inchi： 1S/C24H22N2O3S2/c1-15(2)31(28,29)20-6-4-5-18(14-20)23(27)25-19-10-8-17(9-11-19)24-26-21-12-7-16(3)13-22(21)30-24/h4-15H,1-3H3,(H,25,27)
• InChI Key： DFJVKZZRPFCKAM-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C(NC2C=CC(=CC=2)C2=NC3C=CC(C)=CC=3S2)=O)C=1)(C(C)C)(=O)=O

Computed Properties

• Exact Mass: 450.10718492g/mol
• Monoisotopic Mass: 450.10718492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 728
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 113Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-4-(6-methyl-1,3-benzothiazol-2-yl)phenyl-3-(propane-2-sulfonyl)benzamide

N-4-(6-methyl-1,3-benzothiazol-2-yl)phenyl-3-(propane-2-sulfonyl)benzamide (CAS No. 946227-55-0): An Overview

N-4-(6-methyl-1,3-benzothiazol-2-yl)phenyl-3-(propane-2-sulfonyl)benzamide (CAS No. 946227-55-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of neurological disorders and cancer. This article provides a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research developments.

Chemical Structure and Properties

N-4-(6-methyl-1,3-benzothiazol-2-yl)phenyl-3-(propane-2-sulfonyl)benzamide is a derivative of benzothiazole and benzamide, with a molecular formula of C₂₁H₁₉N₃O₃S₂. The compound features a benzothiazole moiety attached to a phenyl group through an amide linkage, and a sulfonyl group attached to a benzene ring. The presence of these functional groups imparts unique chemical properties to the molecule, making it highly versatile for various applications.

The molecular weight of N-4-(6-methyl-1,3-benzothiazol-2-yl)phenyl-3-(propane-2-sulfonyl)benzamide is approximately 417.5 g/mol. It is generally stable under standard laboratory conditions but may require careful handling to avoid degradation. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO), ethanol, and methanol, which facilitates its use in various experimental setups.

Synthesis Methods

The synthesis of N-4-(6-methyl-1,3-benzothiazol-2-yl)phenyl-3-(propane-2-sulfonyl)benzamide involves several well-established chemical reactions. One common approach is the reaction between 4-amino-N-(6-methylbenzo[d]thiazol-2-yl)benzamide and propane sulfonyl chloride in the presence of a base such as triethylamine. This reaction typically proceeds via an amide coupling mechanism, resulting in the formation of the desired product.

Another method involves the use of microwave-assisted synthesis, which has gained popularity due to its efficiency and reduced reaction times. In this approach, the reactants are combined in a microwave reactor under controlled conditions, leading to high yields and purity of the final product.

Biological Activities and Therapeutic Potential

N-4-(6-methyl-1,3-benzothiazol-2-yl)phenyl-3-(propane-2-sulfonyl)benzamide has been extensively studied for its biological activities and therapeutic potential. One of the key areas of interest is its role as an inhibitor of specific enzymes involved in various disease pathways.

In neurological disorders, this compound has shown promising results as an inhibitor of monoamine oxidase (MAO), an enzyme that degrades neurotransmitters such as serotonin and dopamine. By inhibiting MAO, N-4-(6-methyl-1,3-benzothiazol-2-yl)phenyl-3-(propane-2-sulfonyl)benzamide can potentially alleviate symptoms associated with conditions such as depression and Parkinson's disease.

In cancer research, the compound has demonstrated antiproliferative effects on various cancer cell lines. Studies have shown that it can induce apoptosis (programmed cell death) in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. These findings suggest that N-4-(6-methyl-1,3-benzothiazol-2-yl)phenyl-3-(propane-2-sulfonyl)benzamide may have potential as a novel anticancer agent.

Recent Research Developments

The latest research on N-4-(6-methyl-1,3-benzothiazol-2-y l)phenyl - 3 - ( propane - 2 - sulfony l ) benz amide strong > has further elucidated its mechanisms of action and potential therapeutic applications. A recent study published in the Journal of Medicinal Chemistry investigated the compound's ability to inhibit MAO-A and MAO-B selectively. The results showed that it exhibits high selectivity for MAO-A over MAO-B, which could be advantageous for treating depression with fewer side effects compared to non-selective inhibitors.

In another study published in Cancer Research, researchers explored the antiproliferative effects of N - 4 - ( 6 - methyl - 1 , 3 - benz othia zol - 2 - y l ) phen y l - 3 - ( propan e - 2 - sulfony l ) benza mide strong > on breast cancer cells. The findings indicated that it effectively inhibits cell growth by inducing G₀/G₁ phase arrest and promoting apoptosis through the activation of caspase pathways.

Conclusion

N - 4 - ( 6 - methyl - 1 , 3 - benz othia zol - 2 - y l ) phen y l - 3 - ( propan e - 2 - sulfony l ) benza mide strong > ( CAS No . 946227 - 55 - 0 ) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research . Its unique chemical structure , coupled with its diverse biological activities , makes it an attractive candidate for further investigation . Ongoing research continues to uncover new insights into its mechanisms of action , paving the way for potential therapeutic applications in neurological disorders and cancer . As more studies are conducted , it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of these complex diseases . p >